Cas no 81113-14-6 (2-(hydroxymethyl)pyridine-3-carboxylic acid)

2-(hydroxymethyl)pyridine-3-carboxylic acid structure
81113-14-6 structure
Product Name:2-(hydroxymethyl)pyridine-3-carboxylic acid
CAS No:81113-14-6
MF:C7H7NO3
MW:153.135381937027
CID:707981
PubChem ID:12758258
Update Time:2025-04-19

2-(hydroxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-3-Pyridinecarboxylic acid
    • 2-(HYDROXYMETHYL)NICOTINIC ACID
    • 2-(hydroxymethyl)pyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 2-(hydroxymethyl)- (9CI)
    • 3-Pyridinecarboxylicacid, 2-(hydroxymethyl)-
    • CS-0112632
    • EN300-658569
    • DTXSID50509119
    • D77099
    • 81113-14-6
    • 2-hydroxy-methylnicotinic acid
    • 2-(Hydroxymethyl)nicotinicacid
    • SCHEMBL3880000
    • Inchi: 1S/C7H7NO3/c9-4-6-5(7(10)11)2-1-3-8-6/h1-3,9H,4H2,(H,10,11)
    • InChI Key: UFFXWEGDOSFZEE-UHFFFAOYSA-N
    • SMILES: OCC1C(C(=O)O)=CC=CN=1

Computed Properties

  • Exact Mass: 153.042593085g/mol
  • Monoisotopic Mass: 153.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 70.4Ų

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